![molecular formula C12H10N2O5 B091978 7-Carboxynalidixic acid CAS No. 1088-16-0](/img/structure/B91978.png)
7-Carboxynalidixic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Carboxynalidixic acid is a synthetic derivative of nalidixic acid, which is a quinolone antibiotic. It is a broad-spectrum antibiotic that is used to treat various bacterial infections. The compound has a carboxyl group at the 7th position, which enhances its antibacterial activity.
Scientific Research Applications
Metabolism and Pharmacokinetics
7-Carboxynalidixic acid (CNA) is a metabolite of nalidixic acid (NA). It is formed through the hydroxylation and subsequent oxidation of nalidixic acid. Studies have shown that CNA is not usually detected in plasma but is present in urine, accounting for a significant portion of the total urinary NA and its metabolites. For example, Ferry et al. (1981) found that after oral doses of nalidixic acid, CNA accounted for about 25% of total urinary NA and metabolites, although it was never detected in plasma (Ferry, Cuisinaud, Pozet, & Sassard, 1981).
Analytical Chemistry and Detection Methods
Analytical methods have been developed for the measurement of nalidixic acid and its metabolites, including CNA. Pérez-Ruíz et al. (1999) described a method using micellar electrokinetic capillary chromatography for the separation and determination of nalidixic acid and its major metabolites, including this compound, in serum and urine (Pérez-Ruíz, Martínez-Lozano, Sanz, & Bravo, 1999).
Comparative Metabolism Across Species
The metabolism of nalidixic acid to CNA has been studied in various species, including turtles. Vree et al. (1988) observed that in the turtle Pseudemys scripta elegans, nalidixic acid is hydroxylated to 7-hydroxynalidixic acid, which is then oxidized to this compound (Vree, Vree, Baars, Nouws, & Hekster, 1988).
Pharmacokinetic Variations in Pathological Conditions
In patients with renal insufficiency, the presence and levels of CNA in plasma can differ significantly from those in individuals with normal renal function. Cuisinaud et al. (1982) found that in patients with renal insufficiency, CNA, which is usually not detected in plasma in those with normal renal function, appeared in the plasma. This suggests that CNA can still be biotransformed from its precursor metabolite by the impaired kidney (Cuisinaud, Ferry, Pozet, Zech, & Sassard, 1982).
properties
CAS RN |
1088-16-0 |
---|---|
Molecular Formula |
C12H10N2O5 |
Molecular Weight |
262.22 g/mol |
IUPAC Name |
8-ethyl-5-oxo-1,8-naphthyridine-2,6-dicarboxylic acid |
InChI |
InChI=1S/C12H10N2O5/c1-2-14-5-7(11(16)17)9(15)6-3-4-8(12(18)19)13-10(6)14/h3-5H,2H2,1H3,(H,16,17)(H,18,19) |
InChI Key |
GYYKUDIJUJMYNJ-UHFFFAOYSA-N |
SMILES |
CCN1C=C(C(=O)C2=C1N=C(C=C2)C(=O)O)C(=O)O |
Canonical SMILES |
CCN1C=C(C(=O)C2=C1N=C(C=C2)C(=O)O)C(=O)O |
Other CAS RN |
1088-16-0 |
synonyms |
3,7-dicarboxynalidixic acid 7-carboxynalidixic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.